2-Thiazol-2-yl-6-[1,3]dioxolan-2-yl-pyridine

• Molecular Formula: C11H10N2O2S
• Molecular Weight: 234.28 g/mol
• IUPAC Name: 2-[6-(1,3-dioxolan-2-yl)pyridin-2-yl]-1,3-thiazole
• InChI: InChI=1S/C11H10N2O2S/c1-2-8(10-12-4-7-16-10)13-9(3-1)11-14-5-6-15-11/h1-4,7,11H,5-6H2
• InChI Key: CTNCENXXHZKJST-UHFFFAOYSA-N
• Canonical SMILES: C1COC(O1)C2=CC=CC(=N2)C3=NC=CS3

Description

2-Thiazol-2-yl-6-[1,3]dioxolan-2-yl-pyridine is a useful research compound. Its molecular formula is C11H10N2O2S and its molecular weight is 234.28 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

10 g of nickel peroxide hydrate are added in 1 g portions over 20 hours to a solution of 1.33 g of 2-(4,5-dihydrothiazol-2-yl)-6-[1,3]dioxolan-2-yl-pyridine (5.62 mmol) in 50 ml of benzene maintained under reflux with removal of the water formed continuously. The insoluble matter is removed by filtration on celite and then the solvent is evaporated off. The title product is isolated by chromatography on a silica column (eluent: chloroform/ethyl acetate; 85:15). 0.42 g of a white solid is recovered.